Cas no 169-14-2 (6-Chloroquinoxaline-2,3(1H,4H)-dione)

• Product Name: 6-Chloroquinoxaline-2,3(1H,4H)-dione
• CAS No: 169-14-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 82072
• PubChem ID: 81143
• Update Time: 2025-05-19

6-Chloroquinoxaline-2,3(1H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chloroquinoxaline-2,3(1H,4H)-dione
• 6-Chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• 6-CHLORO-2,3-DIOXO-1,2,3,4-TETRAHYDROQUINOXALINE
• 2,3-quinoxalinediol, 6-chloro-
• 2,3-quinoxalinedione, 6-chloro-1,4-dihydro-
• 229-647-9
• 6-Chloro-1,4-dihydroquinoxaline-2,3-dione
• 6-CHLORO-2,3-DIOXO-1,2,3,4-TETRAHYDROQUINOXALINE, 97
• 6-Chloroquinoxaline-2,3-diol
• SCHEMBL438374
• DTXSID8064436
• FT-0609665
• Dihydroxy quinoxaline (CGA 294970)
• NS00036025
• 3-OH-CQO
• CCG-43679
• AKOS000283138
• F1907-2570
• 2,3-Quinoxalinediol, 6-chloro- (8CI); 6-Chloro-1,4-dihydro-2,3-quinoxalinedione; 6-Chloro-1,4-dihydroquinoxaline-2,3-dione; 6-Chloroquinoxaline-2,3(1H,4H)-dione; NSC 48940; 6-Chloroquinoxaline-2,3-diol
• 6639-79-8
• 6-Chloro-2,3-dihydroxyquinoxaline
• DS-2584
• E81567
• 2, 6-chloro-1,4-dihydro-
• MFCD00140720
• SR-01000633579-1
• PD182871
• Oprea1_205811
• NSC 48940
• NSC-48940
• 6-chloro-1,4-dihydro-2,3-quinoxalinedione
• FT-0621024
• 169-14-2
• PS-3411
• CHEMBL21641
• AKOS005151950
• NSC48940
• 10E-939
• 6-Chloro-2,3-quinoxalinediol
• RNOLFZACEWWIHP-UHFFFAOYSA-N
• 6-Chloro-1,4-dihydro-quinoxaline-2,3-dione
• BDBM50008747
• 6-Chloroquinoxaline-2 pound not3-diol
• J-518488
• EINECS 229-647-9
• 2, 6-chloro-
• AE-842/31981024
• CS-0155744
• 2,3-Dihydroxy-6-chloroquinoxaline
• DB-054925

• Inchi： 1S/C8H5ClN2O2/c9-4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
• InChI Key： RNOLFZACEWWIHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(N2)=O)=O
• BRN： 168142

Computed Properties

• Exact Mass: 196.00405
• Monoisotopic Mass: 196.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.475
• Melting Point: >300°C
• Boiling Point: 497.5°C at 760 mmHg
• Flash Point: 254.7°C
• Refractive Index: 1.601
• PSA: 66.24

6-Chloroquinoxaline-2,3(1H,4H)-dione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6-Chloroquinoxaline-2,3(1H,4H)-dione

Introduction to 6-Chloroquinoxaline-2,3(1H,4H)-dione (CAS No. 169-14-2)

6-Chloroquinoxaline-2,3(1H,4H)-dione, with the chemical formula C₈H₃ClN₂O₂ and CAS number 169-14-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoxaline class of molecules, which are known for their diverse biological activities and potential applications in drug development. The presence of a chlorine substituent at the 6-position and the dione moiety at the 2,3 positions imparts unique chemical properties that make it a valuable scaffold for synthesizing bioactive molecules.

The structure of 6-Chloroquinoxaline-2,3(1H,4H)-dione features a fused ring system consisting of a benzene ring and a pyrazine ring, with the dione group located between these two rings. The chlorine atom serves as a key pharmacophore, influencing both the electronic distribution and steric environment of the molecule. This structural feature has been exploited in various synthetic strategies to develop derivatives with enhanced pharmacological properties.

In recent years, 6-Chloroquinoxaline-2,3(1H,4H)-dione has been extensively studied for its potential in medicinal chemistry. One of the most compelling areas of research involves its application as an intermediate in the synthesis of novel therapeutic agents. The compound’s ability to undergo various chemical transformations, such as nucleophilic substitution and condensation reactions, makes it a versatile building block for constructing more complex molecules.

Recent studies have highlighted the biological activities of derivatives of 6-Chloroquinoxaline-2,3(1H,4H)-dione. For instance, certain analogs have demonstrated promising anti-inflammatory and antioxidant properties. These findings have spurred further investigation into developing new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions. The synthetic pathways involving 6-Chloroquinoxaline-2,3(1H,4H)-dione have been optimized to improve yield and purity, facilitating its use in large-scale pharmaceutical production.

The pharmacokinetic profile of compounds derived from 6-Chloroquinoxaline-2,3(1H,4H)-dione has also been a subject of interest. Researchers have explored how modifications at different positions of the molecule can influence its absorption, distribution, metabolism, and excretion (ADME) properties. This knowledge is crucial for designing drugs that exhibit favorable pharmacokinetic behavior and improved patient compliance.

Moreover, 6-Chloroquinoxaline-2,3(1H,4H)-dione has found applications beyond traditional pharmaceuticals. In materials science, for example, it has been used as a precursor in the synthesis of organic semiconductors and light-emitting diodes (LEDs). The compound’s ability to form stable complexes with other materials makes it useful in developing advanced functional materials with applications in electronics and optoelectronics.

The role of computational chemistry in studying 6-Chloroquinoxaline-2,3(1H,4H)-dione cannot be overstated. Advanced computational methods have enabled researchers to predict the molecular interactions and reactivity patterns of this compound with high accuracy. This has significantly accelerated the discovery process by allowing virtual screening of potential derivatives before experimental synthesis.

In conclusion, 6-Chloroquinoxaline-2,3(1H,4H)-dione (CAS No. 169-14-2) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features and chemical properties make it an invaluable scaffold for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies for this compound, 6-Chloroquinoxaline-2,3(1H,4H)-dione is poised to remain a cornerstone in modern chemical biology and medicinal chemistry.